N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C22H35N5O3/c1-25(2)18-8-6-17(7-9-18)20(27-12-10-26(3)11-13-27)16-24-22(29)21(28)23-15-19-5-4-14-30-19/h6-9,19-20H,4-5,10-16H2,1-3H3,(H,23,28)(H,24,29)
• InChI Key: KUQFUMLQTVPIOL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NCC2CCCO2)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C22H35N5O3
• Molecular Weight: 417.5 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H35N5O3 and its molecular weight is 417.554. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research on thiazolidinone derivatives, including those similar in structure to the specified compound, has demonstrated potential antimicrobial activity against a variety of bacterial and fungal strains. Such compounds have been synthesized and evaluated for their effectiveness in combating organisms like Staphylococcus aureus, Escherichia coli, and Candida albicans (Divyesh Patel, P. Kumari, & N. Patel, 2012).

Sensing and Detection

Compounds with structural similarities to N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide have been employed in the development of fluorescent probes for the detection of metal ions and amino acids. These sensors offer high selectivity and sensitivity, with applications ranging from environmental monitoring to biomedical diagnostics (Chaoxia Guo et al., 2014).

Pharmacological Properties

The pharmacological evaluation of structurally related compounds has revealed potential as arginine vasopressin (AVP) antagonists, impacting both V1A and V2 receptors. Such activities suggest implications for therapeutic applications in conditions where AVP modulation is beneficial, including cardiovascular and renal diseases (A. Matsuhisa et al., 1997).

Cancer Research

In the realm of cancer research, derivatives related to the specified compound have been synthesized for their potential as cyclooxygenase-2 inhibitors, indicating a role in cancer prevention and therapy. Structural analysis and bioassay studies contribute to understanding their mechanism of action and effectiveness (B. J. Al-Hourani et al., 2016).